5-butyl-4-nitro-2-thiophenecarbaldehyde semicarbazone

• IUPAC Name: [(E)-(5-butyl-4-nitrothiophen-2-yl)methylideneamino]urea
• InChI: InChI=1S/C10H14N4O3S/c1-2-3-4-9-8(14(16)17)5-7(18-9)6-12-13-10(11)15/h5-6H,2-4H2,1H3,(H3,11,13,15)/b12-6+
• InChI Key: NKDOGOWJPHKIGK-WUXMJOGZSA-N
• Canonical SMILES: CCCCC1=C(C=C(S1)C=NNC(=O)N)[N+](=O)[O-]
• Isomeric SMILES: CCCCC1=C(C=C(S1)/C=N/NC(=O)N)[N+](=O)[O-]
• Molecular Formula: C10H14N4O3S
• Molecular Weight: 270.31 g/mol

Description

5-butyl-4-nitro-2-thiophenecarbaldehyde semicarbazone, also known as BNTC, is a semicarbazone derivative that has been widely studied for its potential applications in scientific research. BNTC is a yellow crystalline solid that is highly soluble in polar solvents such as ethanol and methanol.

Scientific Research Applications

5-butyl-4-nitro-2-thiophenecarbaldehyde semicarbazone has been extensively studied for its potential applications in scientific research. One of the main applications of this compound is as a fluorescent probe for the detection of metal ions. This compound has been shown to selectively bind to metal ions such as copper and zinc, leading to a significant increase in fluorescence intensity. This property of this compound makes it a useful tool for the detection of metal ions in biological samples.
Another application of this compound is as a potential anticancer agent. This compound has been shown to inhibit the growth of cancer cells in vitro, and it has also been shown to induce apoptosis (programmed cell death) in cancer cells. This property of this compound makes it a promising candidate for the development of new anticancer drugs.

Mechanism of Action

The mechanism of action of 5-butyl-4-nitro-2-thiophenecarbaldehyde semicarbazone is not fully understood, but it is thought to involve the formation of a complex with metal ions such as copper and zinc. This complex formation leads to a change in the conformation of this compound, which in turn leads to an increase in fluorescence intensity. The anticancer activity of this compound is thought to involve the induction of apoptosis in cancer cells through the activation of caspase enzymes.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis in these cells. This compound has also been shown to selectively bind to metal ions such as copper and zinc, leading to a significant increase in fluorescence intensity. In addition, this compound has been shown to have antioxidant properties, which may be beneficial in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-butyl-4-nitro-2-thiophenecarbaldehyde semicarbazone is its ability to selectively bind to metal ions such as copper and zinc, making it a useful tool for the detection of metal ions in biological samples. This compound also has potential applications as an anticancer agent, making it a promising candidate for the development of new anticancer drugs. However, one limitation of this compound is its low solubility in non-polar solvents, which may limit its use in certain applications.

Future Directions

There are several future directions for the study of 5-butyl-4-nitro-2-thiophenecarbaldehyde semicarbazone. One potential direction is the development of new fluorescent probes based on the structure of this compound. These probes could be used for the detection of other metal ions or biomolecules in biological samples. Another potential direction is the development of new anticancer drugs based on the structure of this compound. These drugs could be designed to selectively target cancer cells and induce apoptosis in these cells. Finally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in scientific research.

Synthesis Methods

The synthesis of 5-butyl-4-nitro-2-thiophenecarbaldehyde semicarbazone involves the reaction of 5-butyl-4-nitro-2-thiophenecarbaldehyde with semicarbazide hydrochloride in the presence of a base such as sodium hydroxide. The reaction proceeds via the formation of an imine intermediate, which then reacts with semicarbazide to form the semicarbazone derivative. The reaction is typically carried out in a polar solvent such as ethanol or methanol at room temperature for several hours. The yield of this compound is typically around 70-80%.